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Compound of Interest

Compound Name: Pristane-d40

Cat. No.: B579067 Get Quote

An In-depth Technical Review for Researchers, Scientists, and Drug Development

Professionals

Pristane-d40 (2,6,10,14-tetramethylpentadecane-d40) is a deuterated form of pristane, a

naturally occurring isoprenoid alkane. Both compounds are utilized in biomedical research,

particularly as adjuvants to induce autoimmune disease models in rodents. While invaluable for

studying disease pathogenesis and developing novel therapeutics, the safe handling and

disposal of Pristane-d40 are paramount. This guide provides a comprehensive overview of the

safety data sheet (SDS) information for Pristane-d40, presented in a format tailored for

laboratory personnel.

Physicochemical and Hazard Identification
A thorough understanding of the physical and chemical properties of a substance is the

foundation of a robust safety protocol. While specific quantitative data for Pristane-d40 is

limited, the properties are expected to be very similar to its non-deuterated counterpart,

pristane.

Physical and Chemical Properties
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Property Value Source

Chemical Formula C₁₉D₄₀ CDN Isotopes[1]

Molecular Weight 308.77 g/mol Sigma-Aldrich

CAS Number 16416-35-6
CDN Isotopes[1], Sigma-

Aldrich

Appearance Liquid CDN Isotopes[1]

Purity >98%
CDN Isotopes[1], Sigma-

Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Hazard Identification
Pristane-d40 is classified as a hazardous substance. The primary hazards are skin and eye

irritation.[1] Ingestion and inhalation may also be harmful.[1]

Hazard GHS Classification Precautionary Statement

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Note: The toxicological properties of Pristane-d40 have not been as extensively investigated

as those of pristane. However, due to their structural similarity, it is prudent to assume that

Pristane-d40 shares the toxicological profile of pristane.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure laboratory safety.

Personal Protective Equipment (PPE)
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A risk assessment should always be conducted to determine the appropriate PPE. The

following recommendations are based on the potential hazards of Pristane-d40.

Personal Protective Equipment (PPE) for Pristane-d40

Engineering Controls
(Fume Hood)

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Chemical-resistant gloves)

Body Protection
(Lab coat, closed-toe shoes)

Respiratory Protection
(Use in well-ventilated area.

Respirator may be required for large spills or poor ventilation.)

Handling Pristane-d40

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment workflow for handling Pristane-d40.

Handling and Storage
Handling:
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Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1]

Use in a well-ventilated area, preferably within a chemical fume hood.[1]

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store at room temperature or as recommended at 2-8°C.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
The following table summarizes the recommended first-aid procedures in case of exposure to

Pristane-d40.
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Exposure Route First-Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

medical attention.[1]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. If skin irritation occurs,

seek medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill Response
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Pristane-d40 Spill Response

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator if necessary)

Contain Spill with Inert Absorbent Material
(e.g., vermiculite, sand)

Collect Absorbed Material into a
suitable container for disposal

Clean the Spill Area with Soap and Water

Dispose of Waste as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a Pristane-d40 spill.
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Toxicological Information
Detailed toxicological studies specifically on Pristane-d40 are not readily available. The

information provided is largely based on the data for pristane.

Acute Toxicity: No quantitative data (e.g., LD50, LC50) is available for Pristane-d40. For

pristane, the chemical, physical, and toxicological properties have not been thoroughly

investigated.[2]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible or confirmed human carcinogen by IARC or

ACGIH.[1]

Mutagenicity: No data available.[1]

Reproductive Toxicity: No data available.

Experimental Protocols
The Safety Data Sheets for Pristane-d40 do not provide detailed experimental protocols for

the toxicological and safety data they contain. This information is typically generated through

standardized testing methodologies established by regulatory bodies such as the Organisation

for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals.

For instance, skin and eye irritation data are often derived from studies following OECD

Guidelines 404 (Acute Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion),

respectively. These studies typically involve the application of the substance to the skin or eyes

of laboratory animals under controlled conditions and subsequent observation for signs of

irritation.

Disclaimer: This document is intended as a guide and is not a substitute for a thorough review

of the official Safety Data Sheet (SDS) provided by the manufacturer. Always consult the most

current SDS for Pristane-d40 before handling the material. All laboratory personnel should be

trained in proper chemical handling and emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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